2-cyclopentyl-1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one

• IUPAC Name: 2-cyclopentyl-1-[4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H28N4O2/c1-28-20-9-5-4-8-18(20)19-10-11-21(24-23-19)25-12-14-26(15-13-25)22(27)16-17-6-2-3-7-17/h4-5,8-11,17H,2-3,6-7,12-16H2,1H3
• InChI Key: SGCBKEAYALVJGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(C=C2)N3CCN(CC3)C(=O)CC4CCCC4
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

The compound “2-cyclopentyl-1-{4-[6-(2-methoxyphenyl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one” is a complex organic molecule. It contains a cyclopentyl group, a piperazine ring, a pyridazine ring, and a methoxyphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The cyclopentyl group, piperazine ring, and pyridazine ring would contribute to the three-dimensionality of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy group could increase its solubility in polar solvents.

Scientific Research Applications

Anti-tubercular Agents

This compound could potentially be used in the development of anti-tubercular agents. .

Central Antihypertensive Activity

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Prevention of Reflex Tachycardia

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Development of Various Dosage Forms

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Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it showed promising activity as a drug, future research could focus on optimizing its structure for better efficacy.